Cas no 1361544-88-8 (4,2',3',4'-Tetrachlorobiphenyl-3-acetic acid)

• Product Name: 4,2',3',4'-Tetrachlorobiphenyl-3-acetic acid
• CAS No: 1361544-88-8
• MF: C₁₄H₈Cl₄O₂
• MW: 350.024120330811
• CID: 4993038
• Update Time: 2025-05-26

4,2',3',4'-Tetrachlorobiphenyl-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4,2',3',4'-Tetrachlorobiphenyl-3-acetic acid

• Inchi： 1S/C14H8Cl4O2/c15-10-3-1-7(5-8(10)6-12(19)20)9-2-4-11(16)14(18)13(9)17/h1-5H,6H2,(H,19,20)
• InChI Key： LINVLHVMLQTGKL-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1CC(=O)O)C1C=CC(=C(C=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 352
• XLogP3: 6
• Topological Polar Surface Area: 37.3

Additional information on 4,2',3',4'-Tetrachlorobiphenyl-3-acetic acid

Introduction to 4,2',3',4'-Tetrachlorobiphenyl-3-acetic acid (CAS No. 1361544-88-8) and Its Emerging Applications in Chemical Biology

4,2',3',4'-Tetrachlorobiphenyl-3-acetic acid, identified by the CAS number 1361544-88-8, is a chlorinated biphenyl derivative that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This compound belongs to the class of polychlorinated biphenyls (PCBs), although it is not classified as a persistent organic pollutant. Its molecular structure, characterized by four chlorine substituents at specific positions on the biphenyl ring, endows it with distinct chemical reactivity and biological activity. The presence of a carboxylic acid group at the 3-position further enhances its functional versatility, making it a valuable scaffold for medicinal chemistry and drug development.

The synthesis of 4,2',3',4'-Tetrachlorobiphenyl-3-acetic acid involves multi-step organic reactions, typically starting from biphenyl and proceeding through halogenation and functional group transformations. The precise arrangement of chlorine atoms on the biphenyl core is critical for achieving the desired biological effects. This compound has been studied for its potential applications in modulating various biological pathways, particularly those involving lipid metabolism and signal transduction. Recent research has highlighted its role as an intermediate in the synthesis of more complex molecules with therapeutic potential.

In recent years, 4,2',3',4'-Tetrachlorobiphenyl-3-acetic acid has been explored for its pharmacological properties in preclinical studies. Its ability to interact with specific enzymes and receptors has made it a candidate for developing treatments against neurological disorders, inflammation, and metabolic diseases. For instance, studies have demonstrated its potential in inhibiting certain cytochrome P450 enzymes, which are involved in drug metabolism and detoxification processes. This property could be leveraged in the development of drugs with enhanced bioavailability or reduced side effects.

One of the most intriguing aspects of 4,2',3',4'-Tetrachlorobiphenyl-3-acetic acid is its interaction with peroxisome proliferator-activated receptors (PPARs), which are transcription factors that regulate genes involved in lipid homeostasis, inflammation, and glucose metabolism. Research has shown that this compound can modulate PPAR activity, leading to potential therapeutic benefits in conditions such as obesity, type 2 diabetes, and atherosclerosis. The carboxylic acid group at the 3-position allows for further derivatization, enabling the creation of analogs with enhanced potency or selectivity.

The environmental impact of 4,2',3',4'-Tetrachlorobiphenyl-3-acetic acid has also been a subject of interest. While it shares structural similarities with other PCBs, its specific chlorination pattern affects its persistence and bioaccumulation potential. Studies have investigated its degradation pathways and interactions with microorganisms in aquatic environments. These findings are crucial for assessing its ecological safety and for developing strategies to minimize any potential environmental risks associated with its use.

From a synthetic chemistry perspective, 4,2',3',4'-Tetrachlorobiphenyl-3-acetic acid serves as an important building block for more complex molecules. Its versatile structure allows chemists to introduce additional functional groups or modify existing ones to tailor biological activity. This has led to the development of novel derivatives with improved pharmacokinetic properties or targeted action against specific disease pathways. The compound's role in medicinal chemistry underscores its importance as a tool for discovering new therapeutic agents.

The future direction of research on 4,2',3',4'-Tetrachlorobiphenyl-3-acetic acid includes exploring its mechanisms of action at a molecular level and identifying new applications in drug development. Advances in computational chemistry and high-throughput screening technologies are expected to accelerate the discovery of new derivatives with optimized properties. Additionally, investigating the compound's interactions with other biomolecules will provide insights into its potential therapeutic uses and help in designing combination therapies for complex diseases.

In conclusion,4,2',3',4'-Tetrachlorobiphenyl-3-acetic acid (CAS No. 1361544-88-8) is a multifaceted compound with significant potential in chemical biology and drug development. Its unique structural features and biological activities make it a valuable tool for researchers studying lipid metabolism, inflammation, and neurological disorders. As our understanding of its properties continues to grow, this compound is likely to play an increasingly important role in the discovery and development of new therapeutic agents.